Methyl 2-[[4-methyl-1-(2,2,2-trifluoroethyl)pyrazol-3-yl]amino]acetate

• IUPAC Name: methyl 2-[[4-methyl-1-(2,2,2-trifluoroethyl)pyrazol-3-yl]amino]acetate
• InChI: InChI=1S/C9H12F3N3O2/c1-6-4-15(5-9(10,11)12)14-8(6)13-3-7(16)17-2/h4H,3,5H2,1-2H3,(H,13,14)
• InChI Key: YJYMBFLUBSRUQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN(N=C1NCC(=O)OC)CC(F)(F)F
• Molecular Formula: C9H12F3N3O2
• Molecular Weight: 251.21 g/mol
• CAS No.: 2247207-40-3

Description

“Methyl 2-[[4-methyl-1-(2,2,2-trifluoroethyl)pyrazol-3-yl]amino]acetate” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The compound also contains a trifluoroethyl group, which is a type of alkyl group that contains three fluorine atoms.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of the pyrazole ring and the trifluoroethyl group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the conditions and the reactants present. The pyrazole ring and the trifluoroethyl group could potentially undergo various chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and reactivity, would be determined by its molecular structure.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s used as a pharmaceutical, its mechanism of action would involve interacting with biological targets in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemical compounds with appropriate safety measures.

Future Directions

The future research directions involving this compound could include studying its potential applications, investigating its chemical reactions, and optimizing its synthesis process.